Cas no 54306-01-3 (2-Octene,1,1-diethoxy-)

• Product Name: 2-Octene,1,1-diethoxy-
• CAS No: 54306-01-3
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 385422
• PubChem ID: 108233
• Update Time: 2025-04-19

2-Octene,1,1-diethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Octene,1,1-diethoxy-
• (Z)-1,1-diethoxyoct-2-ene
• 1,1-diethoxyoct-2-ene
• 54306-01-3
• NS00033037
• 2-Octene, 1,1-diethoxy-
• EINECS 259-087-0

• Inchi： 1S/C12H24O2/c1-4-7-8-9-10-11-12(13-5-2)14-6-3/h10-12H,4-9H2,1-3H3
• InChI Key： VTQPINQQQFJLGG-UHFFFAOYSA-N
• SMILES： O(CC)C(C=CCCCCC)OCC

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.858
• Boiling Point: 247.7 °C at 760 mmHg
• Flash Point: 72.8 °C
• Refractive Index: 1.437
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals